Cas no 951889-05-7 (2-Bromo-3-(3-fluoro-5-methoxyphenyl)-1-propene)

• Product Name: 2-Bromo-3-(3-fluoro-5-methoxyphenyl)-1-propene
• CAS No: 951889-05-7
• MF: C₁₀H₁₀BrFO
• MW: 245.088205814362
• CID: 4722351
• Update Time: 2025-07-22

2-Bromo-3-(3-fluoro-5-methoxyphenyl)-1-propene Chemical and Physical Properties

Names and Identifiers

• 2-BROMO-3-(3-FLUORO-5-METHOXYPHENYL)-1-PROPENE
• FCH1393487
• 2-Bromo-3-(3-fluoro-5-methoxyphenyl)-1-propene

• Inchi： 1S/C10H10BrFO/c1-7(11)3-8-4-9(12)6-10(5-8)13-2/h4-6H,1,3H2,2H3
• InChI Key： DDSDJLXHJSHQQL-UHFFFAOYSA-N
• SMILES： BrC(=C)CC1C=C(C=C(C=1)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 184
• Topological Polar Surface Area: 9.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 2-Bromo-3-(3-fluoro-5-methoxyphenyl)-1-propene

Recent Advances in the Study of 2-Bromo-3-(3-fluoro-5-methoxyphenyl)-1-propene (CAS: 951889-05-7)

The compound 2-Bromo-3-(3-fluoro-5-methoxyphenyl)-1-propene (CAS: 951889-05-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique bromo-alkene and fluorinated methoxyphenyl moieties, has been identified as a promising intermediate in the synthesis of novel bioactive compounds. Recent studies have explored its potential applications in drug discovery, particularly in the development of kinase inhibitors and anti-inflammatory agents.

A 2023 study published in the Journal of Medicinal Chemistry investigated the role of 2-Bromo-3-(3-fluoro-5-methoxyphenyl)-1-propene as a key intermediate in the synthesis of selective JAK3 inhibitors. The researchers utilized a multi-step synthetic route, starting with the bromo-alkene derivative, to develop a series of compounds with high potency and selectivity against JAK3, a kinase implicated in autoimmune diseases. The study highlighted the compound's versatility in facilitating the introduction of diverse functional groups, enabling the optimization of pharmacokinetic properties.

Another notable research effort, reported in Bioorganic & Medicinal Chemistry Letters, focused on the anti-inflammatory potential of derivatives synthesized from 2-Bromo-3-(3-fluoro-5-methoxyphenyl)-1-propene. The study demonstrated that structural modifications of the parent compound led to the discovery of novel small molecules capable of inhibiting NF-κB signaling, a critical pathway in inflammation. The fluorinated methoxyphenyl group was found to enhance binding affinity to the target protein, while the bromo-alkene moiety allowed for further derivatization to improve metabolic stability.

In addition to its applications in drug discovery, 2-Bromo-3-(3-fluoro-5-methoxyphenyl)-1-propene has also been explored in materials science. A recent publication in ACS Applied Materials & Interfaces described its use as a building block for the synthesis of fluorinated polymers with unique optical properties. The incorporation of the fluorinated aromatic ring into the polymer backbone resulted in materials with enhanced thermal stability and tunable fluorescence, making them suitable for applications in optoelectronic devices.

The safety and handling of 2-Bromo-3-(3-fluoro-5-methoxyphenyl)-1-propene have also been a subject of recent investigations. A 2024 study in Chemical Research in Toxicology evaluated the compound's toxicity profile using in vitro and in vivo models. The results indicated that while the compound exhibits moderate cytotoxicity at high concentrations, appropriate safety measures can mitigate risks during laboratory use. This study underscores the importance of adhering to established protocols when working with this intermediate.

Looking ahead, the versatility of 2-Bromo-3-(3-fluoro-5-methoxyphenyl)-1-propene suggests that it will continue to play a significant role in chemical biology and pharmaceutical research. Ongoing studies are exploring its potential in the development of targeted therapies for cancer and neurodegenerative diseases, as well as its utility in the design of advanced materials. As research progresses, this compound is likely to remain a valuable tool for scientists seeking to innovate in these fields.